Cas no 106138-88-9 (Benzenesulfonamide,5-[(2S)-2-[[2-(2-ethoxyphenoxy)ethyl]amino]propyl]-2-methoxy-)

• Product Name: Benzenesulfonamide,5-[(2S)-2-[[2-(2-ethoxyphenoxy)ethyl]amino]propyl]-2-methoxy-
• CAS No: 106138-88-9
• MF: C₂₀H₂₈N₂O₅S
• MW: 408.511724472046
• CID: 127012
• PubChem ID: 60147
• Update Time: 2025-04-18

Benzenesulfonamide,5-[(2S)-2-[[2-(2-ethoxyphenoxy)ethyl]amino]propyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,5-[(2S)-2-[[2-(2-ethoxyphenoxy)ethyl]amino]propyl]-2-methoxy-
• 5-[(2S)-2-[2-(2-ethoxyphenoxy)ethylamino]propyl]-2-methoxybenzenesulfonamide
• 5-[(2S)-2-{[2-(2-ethoxyphenoxy)ethyl]amino}propyl]-2-methoxybenzenesulfonamide
• Benzenesulfonamide, 5-[2-[[2-(2-ethoxyphenoxy)ethyl]amino]propyl]-2-methoxy-, (S)- (9CI)
• BENZENESULFONAMIDE, 5-((2S)-2-((2-(2-ETHOXYPHENOXY)ETHYL)AMINO)PROPYL)-2-METHOXY-
• (S)-Tamsulosin
• AKOS030211725
• CHEBI:142548
• SCHEMBL3343160
• (+)-Tamsulosin
• 106138-88-9
• UNII-8KV50K3QKP
• Tamsulosin, (S)-
• (S)-5-(2-((2-(2-ethoxyphenoxy)ethyl)amino)propyl)-2-methoxybenzenesulfonamide
• DTXSID401317377
• TAMSULOSIN HYDROCHLORIDE IMPURITY G [EP IMPURITY]
• 5-((2S)-2-((2-(2-ETHOXYPHENOXY)ETHYL)AMINO)PROPYL)-2-METHOXYBENZENESULFONAMIDE
• ent-tamsulosin
• Benzenesulfonamide, 5-(2-((2-(2-ethoxyphenoxy)ethyl)amino)propyl)-2-methoxy-, (S)-
• 8KV50K3QKP
• (s)-(+)-tamsulosin

• Inchi： 1S/C20H28N2O5S/c1-4-26-17-7-5-6-8-18(17)27-12-11-22-15(2)13-16-9-10-19(25-3)20(14-16)28(21,23)24/h5-10,14-15,22H,4,11-13H2,1-3H3,(H2,21,23,24)/t15-/m0/s1
• InChI Key： DRHKJLXJIQTDTD-HNNXBMFYSA-N
• SMILES： S(C1=C(C=CC(=C1)C[C@H](C)NCCOC1C=CC=CC=1OCC)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 408.17204
• Monoisotopic Mass: 444.14857
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 539
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108
• XLogP3: 2.7

Experimental Properties

• Density: 1.191
• Boiling Point: 595.5°Cat760mmHg
• Flash Point: 313.9°C
• Refractive Index: 1.553
• PSA: 99.88
• LogP: 4.51290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives